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Compound of Interest

Compound Name: Strophanthin K

Cat. No.: B1257722

Essential Safety and Handling Guide for
Strophanthin K

Topic: Personal Protective Equipment for Handling Strophanthin K Audience: Researchers,
scientists, and drug development professionals.

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Strophanthin K, a highly toxic cardiac glycoside. Adherence to these procedures is
essential to mitigate the significant health risks associated with this compound.

Hazard Identification and Classification

Strophanthin K is classified as acutely toxic and can be fatal if swallowed, inhaled, or comes
into contact with the skin.[1] It may also cause organ damage through prolonged or repeated
exposure.[1] The compound is a white or yellowish powder that is sensitive to light.[2]

Table 1: GHS Hazard Summary for Strophanthin K
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Category

Information Pictograms

Signal Word

salt text
Danger[1] N
leualt text

Hazard Statements

H300: Fatal if swallowedH310:
Fatal in contact with
skin[1]H330: Fatal if
inhaled[1]H373: May cause
damage to organs through
prolonged or repeated

exposure[1]

Storage Class

6.1A: Combustible, acute toxic
Category 1 and 2 / very toxic

hazardous materials[1]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is mandatory when handling Strophanthin K in any form. All
PPE must be donned before entering the designated handling area and doffed correctly to

prevent cross-contamination.

Table 2: Required PPE for Handling Strophanthin K
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Protection Type

Required Equipment

Standard and Best
Practices

Respiratory Protection

NIOSH-approved fit-tested
N95 respirator (or higher) for
handling powders.[3]

All handling of Strophanthin K
powder must be performed in a
certified chemical fume hood
or a ventilated balance
enclosure to minimize
inhalation risk. Do not breathe
dust.

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

Standard safety glasses are
insufficient. A face shield is
required to protect against
splashes when working with

solutions.[3]

Hand Protection

Double-gloving with chemical-
resistant nitrile or neoprene

gloves.[4]

Wear two pairs of gloves at all
times.[4] The outer glove
should be removed
immediately after handling the
compound and disposed of as
hazardous waste. The inner
glove is removed upon exiting
the work area. Change gloves
immediately if they are torn,

punctured, or contaminated.[4]

Body Protection

Disposable, low-permeability
gown with a solid front, long

sleeves, and tight-fitting culffs.

[4]

The gown should be worn over
regular lab attire and must be
disposed of as hazardous
waste after the procedure or in
case of a spill. Ensure cuffs
are tucked under the outer

gloves.[4]

Operational and Handling Plan

1. Designated Area:
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o All work with Strophanthin K must be conducted in a designated and clearly marked
restricted area.

e Access should be limited to authorized and trained personnel.
» Prohibit eating, drinking, smoking, and the application of cosmetics in this area.[4]
2. Weighing and Solution Preparation:

» Weigh solid Strophanthin K within a ventilated balance enclosure or a chemical fume hood
to contain airborne patrticles.

» Use tools (spatulas, weigh boats) dedicated solely to Strophanthin K handling.
e When preparing solutions, add the solvent to the powder slowly to avoid splashing.
3. Post-Handling Procedure:

o Decontaminate all work surfaces and equipment after use with an appropriate cleaning
agent.

o Wash hands thoroughly with soap and water after removing gloves.[4]

Emergency and Spill Management

Immediate and correct response to exposure or spills is critical.

Table 3: Emergency Procedures for Strophanthin K Exposure
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Exposure Route

Immediate Action

Inhalation

Move the affected person to fresh air
immediately. Keep them comfortable for
breathing. Call a POISON CENTER or physician

without delay.

Skin Contact

Remove contaminated clothing immediately.
Gently wash the affected area with plenty of
soap and water. Seek immediate medical

attention.[1]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding eyelids

apart. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Immediately call a POISON CENTER or

physician.

Spill Response Workflow

The following workflow outlines the procedural steps for managing a Strophanthin K spill.
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MMEDIATE ACTION

Evacuate Immediate Area
Alert Others

:

Don Full PPE
(2x Gloves, Respirator, Gown, Goggles, Face Shield)

Contain the Spill
(Use absorbent pads for liquids, cover solids with damp cloth)

Clean Up Spill
(Work from outside in, place waste in sealed container)

Decontaminate Area
(Use appropriate cleaning agent)

Dispose of All Materials
(Contaminated PPE, cleaning materials) as Hazardous Waste

Report Incident
(Follow institutional protocol)

End of Response

Click to download full resolution via product page

Caption: Workflow for Strophanthin K spill response.
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Storage and Disposal Plan

Storage:

» Store Strophanthin K in a well-sealed, light-resistant container.

o Keep in a secure, designated, and ventilated area at a temperature of 2-8°C.[1]
e The storage area should be clearly labeled with appropriate hazard warnings.
Disposal:

» All Strophanthin K waste, including unused product, contaminated labware (weigh boats,
pipette tips), cleaning materials, and all used PPE (gloves, gowns, masks), must be treated
as hazardous waste.

o Collect waste in a dedicated, sealed, and clearly labeled hazardous waste container.

» Disposal must be carried out in strict accordance with institutional, local, and national
environmental regulations. Do not dispose of down the drain or in regular trash.

Quantitative Toxicity Data

Strophanthin K exhibits high acute toxicity, as indicated by the following data.

Table 4: Acute Toxicity of Strophanthin K
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Route of . .

Test Type Species Dose/Duration  Reference
Exposure

LDLo Subcutaneous Rodent - rat 50 mg/kg [5]

MLD Intravenous Cat 0.11 mg/kg [2]

MLD Intravenous Rat 9.4 mg/kg [2]

LDLo: Lowest
published lethal
dose; MLD:
Minimum Lethal

Dose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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